Cas no 873300-62-0 (3-Quinolinecarboxaldehyde, 2-chloro-6-(1,1-dimethylethyl)-)
873300-62-0 structure
Product Name:3-Quinolinecarboxaldehyde, 2-chloro-6-(1,1-dimethylethyl)-
CAS No:873300-62-0
MF:C14H14ClNO
MW:247.720062732697
CID:1876655
PubChem ID:75537508
Update Time:2025-04-21
3-Quinolinecarboxaldehyde, 2-chloro-6-(1,1-dimethylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Quinolinecarboxaldehyde, 2-chloro-6-(1,1-dimethylethyl)-
- AKOS016354867
- 6-tert-butyl-2-chloroquinoline-3-carbaldehyde
- MFCD27960503
- 6-(tert-butyl)-2-chloroquinoline-3-carbaldehyde
- EN300-703654
- 873300-62-0
- NS-03625
- ZB1339
-
- Inchi: 1S/C14H14ClNO/c1-14(2,3)11-4-5-12-9(7-11)6-10(8-17)13(15)16-12/h4-8H,1-3H3
- InChI Key: KIGMPVBHMWSQQG-UHFFFAOYSA-N
- SMILES: ClC1=C(C=O)C=C2C(C=CC(=C2)C(C)(C)C)=N1
Computed Properties
- Exact Mass: 247.0763918Da
- Monoisotopic Mass: 247.0763918Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 30Ų
3-Quinolinecarboxaldehyde, 2-chloro-6-(1,1-dimethylethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-703654-0.05g |
6-tert-butyl-2-chloroquinoline-3-carbaldehyde |
873300-62-0 | 0.05g |
$612.0 | 2023-05-29 | ||
| Enamine | EN300-703654-0.1g |
6-tert-butyl-2-chloroquinoline-3-carbaldehyde |
873300-62-0 | 0.1g |
$640.0 | 2023-05-29 | ||
| Enamine | EN300-703654-0.25g |
6-tert-butyl-2-chloroquinoline-3-carbaldehyde |
873300-62-0 | 0.25g |
$670.0 | 2023-05-29 | ||
| Enamine | EN300-703654-0.5g |
6-tert-butyl-2-chloroquinoline-3-carbaldehyde |
873300-62-0 | 0.5g |
$699.0 | 2023-05-29 | ||
| Enamine | EN300-703654-1.0g |
6-tert-butyl-2-chloroquinoline-3-carbaldehyde |
873300-62-0 | 1g |
$728.0 | 2023-05-29 | ||
| Enamine | EN300-703654-2.5g |
6-tert-butyl-2-chloroquinoline-3-carbaldehyde |
873300-62-0 | 2.5g |
$1428.0 | 2023-05-29 | ||
| Enamine | EN300-703654-5.0g |
6-tert-butyl-2-chloroquinoline-3-carbaldehyde |
873300-62-0 | 5g |
$2110.0 | 2023-05-29 | ||
| Enamine | EN300-703654-10.0g |
6-tert-butyl-2-chloroquinoline-3-carbaldehyde |
873300-62-0 | 10g |
$3131.0 | 2023-05-29 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1964654-1g |
6-(Tert-butyl)-2-chloroquinoline-3-carbaldehyde |
873300-62-0 | 98% | 1g |
¥7337.00 | 2024-04-27 |
3-Quinolinecarboxaldehyde, 2-chloro-6-(1,1-dimethylethyl)- Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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